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Compound of Interest

Compound Name: 3-(Benzimidazol-1-yl)propanal

Cat. No.: B129894 Get Quote

An In-depth Technical Guide on 3-(Benzimidazol-
1-yl)propanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-(Benzimidazol-1-yl)propanal. Due to the limited availability of data for this

specific aldehyde, this guide also includes information on its immediate precursor, 3-(1H-

Benzimidazol-2-yl)propan-1-ol, to provide a more complete profile. Benzimidazole derivatives

are a significant class of heterocyclic compounds known for their wide range of biological

activities, making them a focal point in medicinal chemistry and drug discovery.[1][2][3]

Physical and Chemical Properties
Quantitative data for 3-(Benzimidazol-1-yl)propanal is not readily available in public literature.

However, data for the related alcohol, 3-(1H-Benzimidazol-2-yl)propan-1-ol, provides valuable

insights into the physicochemical characteristics of this scaffold.
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Property Value Source Compound

Molecular Formula C10H10N2O 3-(Benzimidazol-1-yl)propanal

Molecular Weight 174.20 g/mol 3-(Benzimidazol-1-yl)propanal

CAS Number 2403-66-9
3-(1H-Benzimidazol-2-

yl)propan-1-ol[4]

Molecular Formula C10H12N2O
3-(1H-Benzimidazol-2-

yl)propan-1-ol[4]

Molecular Mass 176.22 g/mol
3-(1H-Benzimidazol-2-

yl)propan-1-ol[4]

Melting Point 159-161 °C
3-(1H-Benzimidazol-2-

yl)propan-1-ol[4]

InChI

InChI=1S/C10H12N2O/c13-7-

3-6-10-11-8-4-1-2-5-9(8)12-

10/h1-2,4-5,13H,3,6-7H2,

(H,11,12)

3-(1H-Benzimidazol-2-

yl)propan-1-ol[4]

Canonical SMILES
OCCCC1=NC=2C=CC=CC2N

1

3-(1H-Benzimidazol-2-

yl)propan-1-ol[4]

Note: The table presents data for 3-(1H-Benzimidazol-2-yl)propan-1-ol as a reference due to

the absence of specific data for 3-(Benzimidazol-1-yl)propanal.

Experimental Protocols
Synthesis of 3-(Benzimidazol-1-yl)propanal

The synthesis of 3-(Benzimidazol-1-yl)propanal can be achieved through the oxidation of its

corresponding alcohol, 3-(1H-Benzimidazol-2-yl)propan-1-ol.[5] This is a common and effective

method for the preparation of aldehydes from primary alcohols.

Materials:

3-(1H-Benzimidazol-2-yl)propan-1-ol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=2403-66-9
https://commonchemistry.cas.org/detail?cas_rn=2403-66-9
https://commonchemistry.cas.org/detail?cas_rn=2403-66-9
https://commonchemistry.cas.org/detail?cas_rn=2403-66-9
https://commonchemistry.cas.org/detail?cas_rn=2403-66-9
https://commonchemistry.cas.org/detail?cas_rn=2403-66-9
https://www.benchchem.com/product/b129894?utm_src=pdf-body
https://www.benchchem.com/product/b129894?utm_src=pdf-body
https://www.benchchem.com/product/b129894?utm_src=pdf-body
https://www.benchchem.com/product/b1272776
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridinium chlorochromate (PCC) or other mild oxidizing agents (e.g., Dess-Martin

periodinane)

Dichloromethane (DCM) as solvent

Silica gel for column chromatography

Anhydrous sodium sulfate

Procedure:

Dissolution: Dissolve 3-(1H-Benzimidazol-2-yl)propan-1-ol in anhydrous dichloromethane in

a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Oxidation: Add pyridinium chlorochromate (PCC) portion-wise to the stirred solution at room

temperature. The amount of PCC should be in slight molar excess (typically 1.5 equivalents)

relative to the alcohol.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the

starting alcohol is consumed.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a

pad of silica gel to remove the chromium salts and excess PCC. Wash the silica gel pad with

additional diethyl ether.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can

be purified by column chromatography on silica gel using an appropriate eluent system (e.g.,

a gradient of ethyl acetate in hexanes) to yield pure 3-(Benzimidazol-1-yl)propanal.

Characterization: Confirm the structure and purity of the final product using spectroscopic

methods such as 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactivity and Biological Significance
Benzimidazole derivatives are known to undergo various chemical reactions, including

electrophilic substitution on the benzene ring and N-alkylation or N-acylation at the imidazole

nitrogen. The aldehyde functional group in 3-(Benzimidazol-1-yl)propanal allows for a range
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of subsequent reactions, such as reductive amination, Wittig reactions, and aldol

condensations, making it a versatile intermediate for the synthesis of more complex molecules.

The benzimidazole core is a key pharmacophore found in numerous pharmaceuticals with a

broad spectrum of biological activities, including:

Antimicrobial and Antifungal: Benzimidazole derivatives have shown potent activity against

various bacteria and fungi.[1]

Anticancer: Certain substituted benzimidazoles exhibit anticancer properties.[1][5]

Anti-inflammatory: Some derivatives have been identified as inhibitors of inflammatory

pathways, such as the NLRP3 inflammasome.[6]

Antiviral and Anthelmintic: This class of compounds is well-established in antiviral and

anthelmintic therapies.[2]

The diverse biological activities of benzimidazoles stem from their ability to interact with various

biological targets.

Visualizations
Synthesis Workflow for 3-(Benzimidazol-1-yl)propanal

The following diagram illustrates the synthetic pathway from o-phenylenediamine to 3-
(Benzimidazol-1-yl)propanal.
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o-Phenylenediamine

3-(1H-Benzimidazol-2-yl)propan-1-ol

Condensation

4-Hydroxybutanoic acid
3-(Benzimidazol-1-yl)propanal

Oxidation

Pyridinium Chlorochromate (PCC)

o-Phenylenediamine
+

Aldehyde/Carboxylic Acid

Condensation Reaction

Substituted Benzimidazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6155809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155809/
https://www.benchchem.com/product/b129894#physical-and-chemical-properties-of-3-benzimidazol-1-yl-propanal
https://www.benchchem.com/product/b129894#physical-and-chemical-properties-of-3-benzimidazol-1-yl-propanal
https://www.benchchem.com/product/b129894#physical-and-chemical-properties-of-3-benzimidazol-1-yl-propanal
https://www.benchchem.com/product/b129894#physical-and-chemical-properties-of-3-benzimidazol-1-yl-propanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

